![molecular formula C17H18N2O5 B5203231 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide](/img/structure/B5203231.png)
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide, also known as NPD-001, is a novel compound that has been recently developed for scientific research purposes. This compound belongs to the class of nitro-benzamides and has shown promising results in various research studies.
Scientific Research Applications
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide has also been studied for its anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide involves the inhibition of certain enzymes and receptors in the brain and other tissues. It has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in learning and memory. 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been shown to reduce the levels of oxidative stress markers and pro-inflammatory cytokines in various tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide is its high potency and selectivity towards its target receptors and enzymes. It has also been shown to have good pharmacokinetic properties, making it suitable for in vivo experiments. However, one of the limitations of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide. One of the main areas of focus is the development of more potent and selective analogs of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide for the treatment of various neurological disorders. Another area of focus is the study of the long-term effects of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide on the brain and other tissues. Additionally, the potential applications of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide in the treatment of other diseases such as cancer and autoimmune disorders are also being explored.
Conclusion:
In conclusion, 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide is a novel compound that has shown promising results in various scientific research studies. Its high potency and selectivity towards its target receptors and enzymes make it a valuable tool for the study of various diseases and disorders. The development of more potent and selective analogs of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide and the study of its long-term effects are some of the future directions for the research on this compound.
Synthesis Methods
The synthesis of 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide involves the reaction between 4,5-dimethoxy-2-nitrobenzoyl chloride and 1-phenylethylamine in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain 4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide in high yield and purity.
properties
IUPAC Name |
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5/c1-11(12-7-5-4-6-8-12)18-17(20)13-9-15(23-2)16(24-3)10-14(13)19(21)22/h4-11H,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJIHMTACCDUQCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dimethoxy-2-nitro-N-(1-phenylethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.